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Compound of Interest |

Compound Name: Tosedostat-d5
CAS No.: 1217844-03-5
Cat. No.: B1141135
. J

Executive Summary & Core Directive

Tosedostat-d5 is a deuterated analog of the aminopeptidase inhibitor Tosedostat (CHR-2797).
[1][2] While it contains a stable isotope (

H, Deuterium), it is NOT radioactive.[1][3] However, it retains the potent antineoplastic and
cytotoxic properties of the parent compound.

The Critical Rule: Treat Tosedostat-d5 as Hazardous Chemical Waste (Cytotoxic), not
Radioactive Waste.[1][2] Misclassifying this stable isotope as radioactive waste incurs
unnecessary disposal costs and regulatory scrutiny.[2] Conversely, treating it as general trash
violates RCRA standards due to its biological activity.[2]

Immediate Action Required:
e DO NOT dispose of down the drain (aquatic toxicity).
e DO NOT autoclave (volatilization risk).[2]

e DO segregate into RCRA-compliant incineration streams.

Hazard Characterization & Scientific Rationale
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To understand the disposal rigor, one must understand the mechanism of action. Tosedostat is
not a simple irritant; it is a precision molecular tool designed to disrupt cellular metabolism.[2]

Mechanism of Toxicity

Tosedostat acts as a prodrug.[2][4] Once inside the cell, it is converted to its active acid
metabolite (CHR-79888), which inhibits Metallo-Aminopeptidases (M1 Family), specifically:[1]

[41[5][6]
e Puromycin-sensitive aminopeptidase (PuSA)[1][4][5]
e Leucine aminopeptidase (LAP)[1][4]

The Causality of Hazard: Inhibition of these enzymes prevents the recycling of amino acids
from proteasomal degradation products. This leads to an "amino acid deprivation response,”
triggering antiproliferative effects and apoptosis.[2][4][6] Because this mechanism targets
rapidly dividing cells, Tosedostat-d5 poses a significant Reproductive Toxicity (H360) and
Specific Target Organ Toxicity (H373) risk.[1]

Safety Data Summary

Parameter Classification Rationale

Contains Deuterium (

Isotope Status Stable (Non-Radioactive)
H); no decay radiation.[1][2]
) ] ) ] Potent inhibitor of cellular
Biohazard Cytotoxic / Antineoplastic ] )
protein recycling.[2]
Falls under "Process
RCRA Status Hazardous (Not Listed) Knowledge" as a toxic
pharmaceutical.[2]
] Suspected of damaging fertility
Signal Word DANGER

or the unborn child.[2]

Operational Disposal Workflow
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The disposal pathway depends entirely on the quantity of the remaining substance. Federal
regulations (EPA RCRA Subpart P) distinguish between "Trace" contamination and "Bulk"
waste.[2]

Decision Matrix (Visualization)

Tosedostat-d5 Waste Generated

Determine Waste Type

Residue only |[Significant gty Solutions

Empty Vials / PPE Unused Stock / Spills Liquid Formulations

(>3% residue) (HPLC Effluent/Stock)

(<3% residue by weight)

Segregate Label as Cytotoxic Do NOT pour down drain
Trace Chemotherapy Waste RCRA Hazardous Waste
(Yellow Bin) (Black Bin)

High-Temperature Incineration
(Final Destruction)

Click to download full resolution via product page

Figure 1: Decision tree for Tosedostat-d5 disposal based on RCRA "Trace" vs. "Bulk"
definitions.

Detailed Procedural Protocols
Protocol A: Disposal of "Trace" Waste (Empty Vials)

Definition: Containers that have been emptied by normal means (pipetting/pouring) and contain
less than 3% of the original capacity.
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Verification: Visually confirm the vial is "RCRA empty."

Cap Management: Re-cap the vial securely to prevent residual vapor release.

Segregation: Place the vial, along with contaminated gloves and pipette tips, into a Yellow
Trace Chemotherapy Bin.

o Note: Do not place in red biohazard bags (autoclaving does not destroy the chemical
structure).

Labeling: Ensure the bin is labeled "Incinerate Only."

Protocol B: Disposal of "Bulk" Waste (Unused Stock &
Solutions)

Definition: Expired stock solutions, HPLC effluent containing Tosedostat-d5, or vials with >3%
volume.[1]

» Containment:
o Solids: Keep in original vial. Place vial in a clear sealable bag (secondary containment).

o Liquids: Collect HPLC effluent or stock solutions in a compatible High-Density
Polyethylene (HDPE) carboy.

o Labeling (Critical): Apply a Hazardous Waste label with the following details:
o Contents: "Tosedostat-d5 in [Solvent Name]"
o Hazards: "Toxic, Cytotoxic, Reproductive Hazard"[1]

o Disposal Stream: Deposit into the Black RCRA Hazardous Waste Bin.

o Why? Bulk antineoplastics are often treated as P-listed or U-listed equivalents by best-
practice safety officers, requiring stricter manifesting than trace waste.[1][2]

Protocol C: Spill Cleanup
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PPE Required: Double nitrile gloves, lab coat, safety goggles, N95 or P100 respirator (if
powder form).[1]

Isolate: Evacuate the immediate area (3-meter radius).[2]

Absorb:

o Liquid Spill: Cover with absorbent pads or vermiculite.[2]

o Powder Spill: Cover with a damp paper towel (to prevent dust generation) then wipe up.[2]

Clean: Clean the surface with a detergent solution followed by water.[2]

o Note: Strong oxidizers (bleach) are not validated to fully neutralize Tosedostat's biological
activity and may create hazardous byproducts.[2] Physical removal is preferred.[2]

Dispose: All cleanup materials must go into the Black RCRA Bin (Treat as Bulk Waste).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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